Cas no 798556-01-1 (Benzonitrile, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-)

• Product name: Benzonitrile, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-
• CAS No: 798556-01-1
• MF: C₁₄H₄F₇NO
• MW: 335.176487922668
• CID: 531677
• PubChem ID: 71402506

Benzonitrile, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-
• 4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-3,5-difluorobenzonitrile
• 798556-01-1
• GBZRAZZPMSDVSV-UHFFFAOYSA-N
• DTXSID90823467
• 4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluorobenzonitrile

• Inchi： InChI=1S/C14H4F7NO/c15-8-1-6(5-22)2-9(16)12(8)14(20,21)23-7-3-10(17)13(19)11(18)4-7/h1-4H
• InChI Key： GBZRAZZPMSDVSV-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1F)C(OC2=CC(=C(C(=C2)F)F)F)(F)F)F)C#N

Computed Properties

• Exact Mass: 335.01811089g/mol
• Monoisotopic Mass: 335.01811089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 33Ų